Cas no 61381-99-5 (Benzonitrile, 3,3'-methylenebis[6-amino-)

• Product Name: Benzonitrile, 3,3'-methylenebis[6-amino-
• CAS No: 61381-99-5
• MF: C₁₅H₁₂N₄
• MW: 248.28258228302
• CID: 481473
• PubChem ID: 690962
• Update Time: 2025-04-19

Benzonitrile, 3,3'-methylenebis[6-amino- Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-[(4-amino-3-cyanophenyl)methyl]benzonitrile
• SCHEMBL11057646
• HMS1536M04
• NCGC00174926-01
• 3,3'-dicyano-4,4'-diamino-diphenylmethane
• 5,5'-METHYLENEBIS(2-AMINOBENZONITRILE)
• SR-01000197733
• BRD-K87388348-001-01-9
• TimTec1_000972
• AKOS024275103
• Cambridge id 5180080
• SR-01000197733-1
• 61381-99-5
• Benzonitrile, 3,3'-methylenebis[6-amino-
• 3,3'-Methylenebis(6-aminobenzonitrile)
• DTXSID50351110

• Inchi： 1S/C15H12N4/c16-8-12-6-10(1-3-14(12)18)5-11-2-4-15(19)13(7-11)9-17/h1-4,6-7H,5,18-19H2
• InChI Key： BXERHCITLNBIMV-UHFFFAOYSA-N
• SMILES： NC1C=CC(=CC=1C#N)CC1C=CC(=C(C#N)C=1)N

Computed Properties

• Exact Mass: 248.10636
• Monoisotopic Mass: 248.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• PSA: 99.62